
An In-depth Technical Guide to the Safe
Handling of 2,2-Dibromobutane

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,2-Dibromobutane

Cat. No.: B14672450 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling precautions for 2,2-Dibromobutane, a

halogenated alkane utilized in various chemical syntheses. Due to its hazardous properties,

strict adherence to safety protocols is imperative to ensure the well-being of laboratory

personnel and the integrity of research.

Hazard Identification and Classification
2,2-Dibromobutane is classified as a hazardous substance with multiple risk factors. It is a

highly flammable liquid and vapor that can cause skin and serious eye irritation.[1] Inhalation

may lead to respiratory tract irritation.[1]

GHS Hazard Statements:

H225: Highly flammable liquid and vapour.[1]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]
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A thorough understanding of the physical and chemical properties of 2,2-Dibromobutane is

fundamental to its safe handling and use in experimental procedures.

Property Value Source

Molecular Formula C4H8Br2 [2][3]

Molecular Weight 215.916 g/mol [2]

Appearance Colorless to yellow liquid [1]

Boiling Point 145 °C at 760 mmHg [2]

Melting Point -25.98 °C (estimate) [2]

Flash Point 26.1 °C [2]

Density 1.784 g/cm³ [2]

Vapor Pressure 6.26 mmHg at 25°C [2]

Refractive Index 1.4990 [2]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to prevent exposure.

PPE Type Specifications

Eye/Face Protection
Tightly fitting safety goggles with side-shields

conforming to EN 166 (EU) or NIOSH (US).[4]

Hand Protection
Chemical impermeable gloves.[4] Gloves must

be inspected prior to use.[4]

Skin and Body Protection Fire/flame resistant and impervious clothing.[4]

Respiratory Protection
If exposure limits are exceeded or irritation is

experienced, use a full-face respirator.[4]
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Proper handling and storage procedures are critical to minimize risks.

Handling:

Handle in a well-ventilated place.[4]

Avoid contact with skin and eyes.[1][4]

Avoid the formation of dust and aerosols.[4]

Use non-sparking tools.[4]

Keep away from heat, sparks, open flames, and hot surfaces. – No smoking.[1]

Prevent fire caused by electrostatic discharge steam.[4]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[4]

Store apart from foodstuff containers or incompatible materials.[4]

First Aid Measures
In the event of exposure, immediate and appropriate first aid is crucial.
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Exposure Route First Aid Protocol

Inhalation

Move the victim into fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and consult a doctor

immediately.[4]

Skin Contact

Take off contaminated clothing immediately.

Wash off with soap and plenty of water. Consult

a doctor.[4]

Eye Contact
Rinse with pure water for at least 15 minutes.

Consult a doctor.[4]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[4]

Accidental Release and Firefighting Measures
Accidental Release:

Evacuate personnel to safe areas.[4]

Ensure adequate ventilation.[4]

Remove all sources of ignition.[4]

Use personal protective equipment.[4]

Prevent further leakage or spillage if safe to do so. Do not let the chemical enter drains.[4]

Contain spillage, and then collect with non-combustible absorbent material, (e.g. sand, earth,

diatomaceous earth, vermiculite) and place in container for disposal according to local /

national regulations.

Firefighting:
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Use dry chemical, carbon dioxide, or alcohol-resistant foam as suitable extinguishing media.

[4]

Wear a self-contained breathing apparatus for firefighting if necessary.[4]

Hazardous decomposition products formed under fire conditions include carbon oxides and

hydrogen bromide gas.[1]

Experimental Workflow for Handling 2,2-
Dibromobutane
The following diagram outlines a standard workflow for the safe handling of 2,2-
Dibromobutane in a laboratory setting.
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Safe Handling Workflow for 2,2-Dibromobutane
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Safe Handling Workflow for 2,2-Dibromobutane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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